Cas no 1221724-46-4 (2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid
• CAS No: 1221724-46-4
• MF: C₈H₅BrO₄
• MW: 245.026901960373
• CID: 5177330
• PubChem ID: 47002632
• Update Time: 2025-10-24

2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid
• 2-(4-bromo-2-hydroxyphenyl)-2-oxoaceticacid
• Benzeneacetic acid, 4-bromo-2-hydroxy-α-oxo-

• Inchi： 1S/C8H5BrO4/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,10H,(H,12,13)
• InChI Key： ZEVSDILNYWGVMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(=O)O)=O)=C(C=1)O

Computed Properties

• Exact Mass: 243.937
• Monoisotopic Mass: 243.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid

Introduction to 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid (CAS No: 1221724-46-4)

2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 1221724-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of α-ketoacids, characterized by its structural motif of a carbonyl group adjacent to a carboxylic acid moiety. The presence of both bromine and hydroxyl substituents on the aromatic ring introduces unique reactivity and potential biological activity, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid consists of a benzene ring substituted at the 4-position with a bromine atom and at the 2-position with a hydroxyl group. The α-ketoacetic acid functionality is positioned at the 3-position relative to the hydroxyl substituent. This arrangement confers distinct electronic and steric properties, which can influence its interactions with biological targets. The compound’s solubility profile, stability under various conditions, and metabolic fate are critical factors that determine its utility in synthetic and applied research.

In recent years, there has been growing interest in α-ketoacids as pharmacological intermediates due to their ability to participate in diverse chemical transformations, including condensation reactions, Michael additions, and enolate formation. These reactions are fundamental to the synthesis of more complex molecules, such as heterocyclic compounds and peptidomimetics. The bromine atom in 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, expanding its synthetic utility.

From a biological perspective, 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid has been explored for its potential therapeutic applications. Studies have indicated that derivatives of α-ketoacids can modulate enzyme activity and cellular signaling pathways. The hydroxyl group provides a site for hydrogen bonding interactions with biological targets, while the bromine atom can enhance binding affinity through halogen bonding or π-stacking interactions. Preliminary in vitro assays have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammation.

The synthesis of 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes bromination of 4-hydroxybenzaldehyde followed by condensation with malonic acid derivatives or equivalent reagents to form the α-ketoacid. Optimization of reaction conditions is crucial to achieve high yields and purity, particularly when working with sensitive functional groups like hydroxyl and carbonyl moieties.

Recent advances in computational chemistry have facilitated the rational design of derivatives based on 1221724-46-4. Molecular modeling studies have helped predict binding modes and affinity for target proteins, guiding the development of more potent and selective pharmacological agents. Additionally, green chemistry principles have been applied to improve synthetic methodologies, reducing waste and enhancing sustainability in laboratory-scale production.

The role of 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid in drug discovery is further underscored by its incorporation into libraries designed for high-throughput screening (HTS). Such libraries enable researchers to rapidly assess large numbers of compounds for biological activity against disease-relevant targets. The structural features of this compound make it an attractive candidate for generating novel scaffolds with improved pharmacokinetic profiles.

As research continues to evolve, the applications of 1221724-46-4 are likely to expand beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its ability to serve as a building block for complex molecules ensures its continued relevance in synthetic organic chemistry. Collaborative efforts between academia and industry are essential to fully exploit its potential across multiple disciplines.

In conclusion, 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid (CAS No: 1221724-46-4) represents a structurally intriguing compound with broad utility in chemical synthesis and biomedical research. Its unique combination of functional groups positions it as a valuable tool for developing new therapeutics and exploring novel chemical transformations. Ongoing studies aim to unlock further applications, reinforcing its importance in modern scientific endeavors.